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Subject: An Examination of the Role of trans-4-Methylcyclohexanecarboxylic Acid in

Cosmetic Science and a Clarification of its Distinction from Tranexamic Acid

Introduction and Statement of Purpose
These application notes serve to elucidate the current understanding of trans-4-
Methylcyclohexanecarboxylic acid (CAS 13064-83-0) within the field of cosmetic science.

Initial inquiries into this compound often reveal ambiguity and a significant overlap in search

results with the well-established cosmetic ingredient, tranexamic acid (trans-4-

aminomethylcyclohexanecarboxylic acid). This document aims to:

Present the available scientific and safety data for trans-4-Methylcyclohexanecarboxylic
acid.

Highlight the notable absence of specific, publicly available data on its efficacy and

mechanism of action in cosmetic applications.

Provide a clear and detailed distinction between trans-4-Methylcyclohexanecarboxylic
acid and tranexamic acid to prevent formulation errors and guide research efforts accurately.
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Offer detailed application protocols and mechanistic insights for tranexamic acid as an

illustrative example of the type of data required for cosmetic ingredient validation.

trans-4-Methylcyclohexanecarboxylic Acid: Current
Status and Data
trans-4-Methylcyclohexanecarboxylic acid is a fine chemical recognized for its utility as an

organic building block and pharmaceutical intermediate.[1][2] While its application in the

cosmetic industry is often mentioned in general terms—suggesting a role in enhancing product

texture, stability, or overall performance—specific, peer-reviewed studies demonstrating its

efficacy as a skin-active ingredient are not readily available in the public domain.[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of trans-4-Methylcyclohexanecarboxylic
acid is provided in Table 1.

Property Value Reference(s)

CAS Number 13064-83-0 [1][3]

Molecular Formula C₈H₁₄O₂ [4]

Molecular Weight 142.20 g/mol [3][4]

Appearance White crystalline powder [1]

Melting Point 109-111 °C [3]

Solubility Sparingly soluble in water

Synonyms
4-Methylcyclohexane-1-

carboxylic acid (trans-isomer)
[4]

Safety and Handling
Available safety data indicates that trans-4-Methylcyclohexanecarboxylic acid may cause

skin and eye irritation.[4] Standard laboratory personal protective equipment, including gloves

and eye protection, is recommended during handling.[3]
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Cosmetic Application Data: A Critical Gap
Despite its mention as a cosmetic ingredient, a thorough review of scientific literature and

patent databases reveals a significant lack of quantitative data on the use of trans-4-
Methylcyclohexanecarboxylic acid for specific skin benefits. There are no readily available

studies detailing its mechanism of action, optimal concentration range, or clinical efficacy for

common cosmetic concerns such as hyperpigmentation, inflammation, or skin barrier repair.

Distinguishing from Tranexamic Acid: A Crucial
Clarification
The structural similarity in the naming of trans-4-Methylcyclohexanecarboxylic acid and

tranexamic acid (trans-4-aminomethylcyclohexanecarboxylic acid) is a significant source of

confusion. However, the presence of an aminomethyl group in tranexamic acid confers distinct

biological activities that are well-documented in cosmetic science.

Logical Relationship: Chemical Structures
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trans-4-Methylcyclohexanecarboxylic acid

Tranexamic Acid

C₈H₁₄O₂ No aminomethyl group

C₈H₁₅NO₂

Structural Difference

Contains aminomethyl group

 Leads to different
 biological activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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